Cas no 2197053-85-1 (6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride)

• Product Name: 6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride
• CAS No: 2197053-85-1
• MF: C₁₂H₁₅Cl₂N₃
• MW: 272.173600435257
• MDL: MFCD30723491
• CID: 4772770
• Update Time: 2025-10-16

6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride
• AK684099

• MDL： MFCD30723491
• Inchi： 1S/C12H14ClN3.ClH/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8;/h3-4,6,8,14H,1-2,5,7H2,(H,15,16);1H
• InChI Key： NNUOFRLQKQFXKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1CNCCC1)=N2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 248
• Topological Polar Surface Area: 40.7

Additional information on 6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride

6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride: A Comprehensive Overview

The compound with CAS No. 2197053-85-1, known as 6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and the latest research findings.

6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride belongs to the class of imidazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms. The presence of a chlorine atom at the 6-position and a piperidin-3-yl group at the 2-position introduces significant structural diversity, making this compound a valuable substrate for further chemical modifications. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may influence its solubility and bioavailability.

Recent studies have highlighted the importance of benzimidazoles in medicinal chemistry due to their ability to interact with various biological targets. For instance, 6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride has been investigated for its potential as an anti-inflammatory agent. Researchers have found that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride has also been explored for its antioxidant activity. Oxidative stress is a major contributor to various diseases, including cardiovascular disorders and neurodegenerative conditions. Studies have demonstrated that this compound can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This dual functionality—anti-inflammatory and antioxidant—positions it as a versatile molecule with broad therapeutic potential.

The synthesis of 6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the imidazole core, followed by chlorination at the 6-position and subsequent alkylation at the 2-position with a piperidine derivative. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for pharmacological studies.

One of the most exciting developments in recent research is the exploration of 6-Chloro-2-(piperidin-3-yl)-1H-benzo[d]imidazole hydrochloride as a potential anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as Bcl-2 and caspase activation. Furthermore, it has demonstrated synergistic effects when combined with conventional chemotherapy drugs, suggesting its potential as an adjuvant therapy in oncology.

The pharmacokinetic profile of 6-Chloro-2-(piperidin-3